Cas no 555155-04-9 (2-(quinolin-5-yl)acetonitrile)

• Product Name: 2-(quinolin-5-yl)acetonitrile
• CAS No: 555155-04-9
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• CID: 944065
• PubChem ID: 53403777
• Update Time: 2025-04-19

2-(quinolin-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(quinolin-5-yl)acetonitrile
• 2-quinolin-5-ylacetonitrile
• SCHEMBL5350726
• 555155-04-9
• AKOS006312506
• (Quinolin-5-yl)acetonitrile
• DTXSID50695243

• MDL： MFCD09923940
• Inchi： 1S/C11H8N2/c12-7-6-9-3-1-5-11-10(9)4-2-8-13-11/h1-5,8H,6H2
• InChI Key： RUAUQJWMZVLOKP-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=1C=CC=C2CC#N

Computed Properties

• Exact Mass: 168.068748264g/mol
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7Ų